Cas no 2731013-19-5 (rac-1-benzyl 2-methyl (3R,4S)-3,4-dihydroxypiperidine-1,2-dicarboxylate)

• Product Name: rac-1-benzyl 2-methyl (3R,4S)-3,4-dihydroxypiperidine-1,2-dicarboxylate
• CAS No: 2731013-19-5
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5637239
• PubChem ID: 165932658
• Update Time: 2025-07-20

rac-1-benzyl 2-methyl (3R,4S)-3,4-dihydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rac-1-benzyl 2-methyl (3R,4S)-3,4-dihydroxypiperidine-1,2-dicarboxylate
• EN300-28291946
• 2731013-19-5

• Inchi： 1S/C15H19NO6/c1-21-14(19)12-13(18)11(17)7-8-16(12)15(20)22-9-10-5-3-2-4-6-10/h2-6,11-13,17-18H,7-9H2,1H3/t11-,12?,13-/m0/s1
• InChI Key： UQJVKTZZHCUVNQ-RXTYADHFSA-N
• SMILES： O[C@H]1[C@H](CCN(C(=O)OCC2C=CC=CC=2)C1C(=O)OC)O

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.3Ų

Additional information on rac-1-benzyl 2-methyl (3R,4S)-3,4-dihydroxypiperidine-1,2-dicarboxylate

Introducing Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate (CAS No. 2731013-19-5): A Key Compound in Modern Pharmaceutical Research

Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate, identified by its CAS number 2731013-19-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex piperidine core with specific stereochemistry, has garnered attention for its potential applications in drug development and biochemical research. The intricate structure of this compound, characterized by its 2-methyl substituent and the unique (3R,4S) configuration, makes it a valuable candidate for further investigation.

The piperidine ring is a common motif in many bioactive molecules due to its ability to mimic secondary amine structures found in natural products. In the case of Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate, the presence of hydroxyl groups at the 3 and 4 positions adds another layer of complexity, influencing both its solubility and reactivity. These features make it a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The three-dimensional structure of Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate has been modeled using molecular dynamics simulations, providing insights into its interactions with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead for further drug discovery efforts.

In addition to its structural significance, Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate has been explored in the context of medicinal chemistry. Researchers have investigated its derivatives to identify more potent and selective analogs. The benzyl group attached to the piperidine ring serves as a handle for further functionalization, allowing chemists to modify the compound's properties as needed.

The stereochemistry of this compound is particularly noteworthy. The (3R,4S) configuration is not arbitrary but rather has been chosen based on previous studies that demonstrate the importance of this arrangement in biological activity. By maintaining this specific stereochemical integrity, researchers can ensure that the compound behaves as intended in biological systems. This level of precision is crucial in pharmaceutical development, where even minor changes in stereochemistry can significantly alter a drug's efficacy and safety profile.

Current research is also focusing on the synthesis of Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate using green chemistry principles. The goal is to develop more sustainable and environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Such efforts align with broader trends in the pharmaceutical industry towards greener practices that are both economically viable and environmentally responsible.

The potential applications of this compound extend beyond traditional drug development. It has shown promise as a tool compound in biochemical research, where it can be used to study enzyme mechanisms and probe protein-ligand interactions. Its unique structure makes it an ideal candidate for developing probes that can be used to investigate complex biological pathways.

As our understanding of molecular interactions continues to grow, compounds like Rac-1-Benzyl 2-Methyl (3R,4S)-3,4-Dihydroxypiperidine-1,2-Dicarboxylate will play an increasingly important role in shaping the future of medicine. By leveraging cutting-edge technologies and innovative synthetic strategies, researchers are paving the way for new treatments that address unmet medical needs. The continued exploration of this compound and its derivatives will undoubtedly contribute to significant advancements in pharmaceutical science.